Cas no 17942-08-4 (Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-)

Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)- Properties

Names and Identifiers

• Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-
• (3S,5R,9R,10R,13R,14S,17S)-3,14-dihydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• 2-DEOXY-20-HYDROXYECDYSONE
• 2-dehydroxyecdysterone
• A,14,20,22(R),25-Pentahydroxy-5
• A,7-cholesten-6-one
• A-cholest-7-en-6-one
• dehydroxycrustecdysone
• 2-Deoxyecdysterone
• 2-Deoxycrustecdysone
• 3β,14,20,22(R),25-Pentahydroxy-5β,7-cholesten-6-one
• 3β,14,20,22(R),25-Pentahydroxy-5β-cholest-7-en-6-one
• 3BETA,14,20,22[R],25-PENTAHYDROXY-5BETA-CHOLEST-7-EN-6-ONE
• (22R)-3β,14α,20β,22,25-Pentahydroxy-5β-cholesta-7-ene-6-one
• 3β,14,20,22(R),25-Pentahydroxy-5β,7-cholesten-6-one, 3β,14,20,22(R),25-Pentahydroxy-5β-cholest-7-en-6-one
• 2-deoxy-20-hydroxyecdysone approx. 80%
• 17942-08-4
• 1-Bromo-5-tert-butyl-4-methoxy-2-nitro-benzene
• CHEMBL2087143
• DTXSID70432733
• 22785-88-2
• +Expand

• InChIKey： JNTQSSGVHLUIBL-GLPVALQZSA-N
• Inchi： InChI=1S/C27H44O6/c1-23(2,31)10-9-22(30)26(5,32)21-8-13-27(33)18-15-20(29)19-14-16(28)6-11-24(19,3)17(18)7-12-25(21,27)4/h15-17,19,21-22,28,30-33H,6-14H2,1-5H3/t16-,17-,19-,21-,22+,24+,25+,26+,27+/m0/s1
• SMILES： CC(CC[C@H]([C@]([C@H]1CC[C@]2(C3=CC(=O)[C@@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)O)(C)O)O)(C)O

Computed Properties

• Exact Mass: 464.31400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 464.31378912g/mol
• Heavy Atom Count: 33
• Complexity: 837
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• LogP: 2.88320
• PSA: 118.22000